Cas no 2172502-80-4 (2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid)

• Product Name: 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid
• CAS No: 2172502-80-4
• MF: C₈H₉FO₅S₂
• MW: 268.282463788986
• CID: 6361076
• PubChem ID: 165442093
• Update Time: 2025-06-11

2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid
• 2-{2-[5-(fluorosulfonyl)thiophen-2-yl]ethoxy}acetic acid
• EN300-1609441
• 2172502-80-4

• Inchi： 1S/C8H9FO5S2/c9-16(12,13)8-2-1-6(15-8)3-4-14-5-7(10)11/h1-2H,3-5H2,(H,10,11)
• InChI Key： NUQZSYGTRJPCJW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCOCC(=O)O)S(=O)(=O)F

Computed Properties

• Exact Mass: 267.98754389g/mol
• Monoisotopic Mass: 267.98754389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Additional information on 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid

2-{2-5-(Fluorosulfonyl)thiophen-2-ylethoxy}acetic Acid: An Emerging Compound in Pharmaceutical Research

2-{2-5-(Fluorosulfonyl)thiophen-2-ylethoxy}acetic acid (CAS No. 2172502-80-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its fluorosulfonyl and thiophene moieties, exhibits a range of biological activities that make it a promising candidate for the development of new drugs.

The chemical structure of 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid is composed of a thiophene ring, an ethoxy group, and a carboxylic acid functional group. The presence of the fluorosulfonyl group imparts unique properties to the molecule, such as enhanced solubility and stability. These characteristics are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, which are essential for its potential use in therapeutic applications.

Recent studies have highlighted the potential of 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid could be a valuable candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid has also been investigated for its potential antitumor activities. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT and MAPK pathways. These findings indicate that 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic properties of 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, which are important factors for its use in drug development. Furthermore, the compound has been found to have low toxicity in preclinical models, suggesting that it may be safe for human use.

To further explore the therapeutic potential of 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, including inflammatory conditions and cancer. The results from these trials will provide valuable insights into the clinical utility of this promising compound.

In conclusion, 2-{2-5-(fluorosulfonyl)thiophen-2-ylethoxy}acetic acid (CAS No. 2172502-80-4) is a novel compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of new drugs to treat inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate the full therapeutic potential of this compound, paving the way for its future use in clinical practice.